2-Iodobenzyldimethylethylammonium

• CAS No.: 78308-42-6
• Molecular Formula: C11H17I2N
• Molecular Weight: 417.07 g/mol
• IUPAC Name: ethyl-[(2-iodophenyl)methyl]-dimethylazanium;iodide
• InChI: InChI=1S/C11H17IN.HI/c1-4-13(2,3)9-10-7-5-6-8-11(10)12;/h5-8H,4,9H2,1-3H3;1H/q+1;/p-1
• InChI Key: VYTOILCNAOZXTQ-UHFFFAOYSA-M
• SMILES: CC[N+](C)(C)CC1=CC=CC=C1I.[I-]
• Synonyms: 2-iodobenzyldimethylethylammonium; ortho-iodobenzyldimethylethylammonium iodide

Description

2-Iodobenzyldimethylethylammonium is a quaternary ammonium compound characterized by a benzyl group substituted with an iodine atom at the ortho-position, coupled with a dimethylethylammonium moiety. Its reactivity is influenced by the electron-withdrawing iodine substituent, which enhances electrophilic substitution reactions, and the quaternary ammonium group, which stabilizes charge distribution.

Below, we synthesize general knowledge about quaternary ammonium compounds and analogous iodinated derivatives to contextualize its properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Quaternary ammonium compounds (QACs) are a broad class of chemicals with diverse applications. Below, we compare 2-Iodobenzyldimethylethylammonium with structurally or functionally related compounds.

2.1 Structural Analogues

Benzalkonium Chloride Structure: Benzyl-substituted ammonium chloride with variable alkyl chain lengths. Key Differences: Lacks the iodine substituent and ethyl group in the ammonium moiety. Reactivity: Primarily used as a surfactant and antimicrobial agent due to its cationic nature.

1,1'-Ethylene-2,2'-Bipyridinium Dibromide

• Structure : Bipyridinium core with ethylene linkage and bromide counterions.
• Key Differences : Contains a conjugated aromatic system and bromide ions, contrasting with the iodine-substituted benzyl group and ethylammonium group.
• Applications : Used in redox-active systems (e.g., viologens), whereas iodine in 2-Iodobenzyldimethylethylammonium may favor halogen-bonding interactions.

2.2 Iodinated Quaternary Ammonium Compounds

2-Iodobenzyltrimethylammonium Iodide

• Structure : Similar benzyl-iodo group but with trimethylammonium instead of dimethylethylammonium.
• Key Differences : The ethyl group in 2-Iodobenzyldimethylethylammonium may enhance lipophilicity, altering solubility and membrane permeability.
• Thermal Stability : Trimethylammonium derivatives generally exhibit higher thermal stability due to reduced steric hindrance.

4-Iodobenzyldimethylethylammonium Chloride

• Structure : Para-iodo substitution vs. ortho-iodo in the target compound.
• Reactivity : Ortho-iodo substitution creates steric effects and electronic perturbations that may hinder or direct specific reactions (e.g., nucleophilic aromatic substitution).

2.3 Physicochemical Properties

Property	2-Iodobenzyldimethylethylammonium	Benzalkonium Chloride	2-Iodobenzyltrimethylammonium Iodide
Molecular Weight	~300–350 g/mol (estimated)	354–360 g/mol	~330 g/mol
Solubility	High in polar solvents (e.g., DMF)	High in water	Moderate in polar aprotic solvents
Melting Point	Not reported	~60–70°C	~150–160°C (decomposes)
Applications	Catalysis, organic synthesis	Disinfectants	Halogen-bonding catalysts

Note: Data synthesized from analogous compounds due to lack of direct references in the provided evidence.

Limitations and Knowledge Gaps

Key gaps include:

• Experimental data on solubility, stability, and reactivity.
• Direct comparisons with ortho- vs. para-substituted iodinated QACs.
• Toxicological or industrial safety profiles.